Cas no 2989-63-1 (2-phenyl-3H-indol-3-one)

2-phenyl-3H-indol-3-one Properties

Names and Identifiers

• 3H-Indol-3-one,2-phenyl-
• 2-phenylindol-3-one
• 2-phenyl-3H-indol-3-one
• 2-Phenyl-3-oxo-3H-indol
• 2-Phenyl-indol-3-on
• 2-phenyl-indol-3-one
• 2-Phenylindolone
• 3H-Indol-3-one,2-phenyl
• 3-Oxo-2-phenyl-indolenin
• HMS1395J17
• phenylisatogen
• NSC-180830
• AKOS003685002
• Enamine_000567
• 3H-Indol-3-one, 2-phenyl-
• DTXSID10184007
• WW775YE4JA
• BDBM50235865
• NSC 180830
• NSC180830
• EN300-11736647
• 2989-63-1
• CHEMBL3238535
• CCG-317573
• 2-Phenyl-3-indolone
• +Expand

• InChIKey： HWNZWDIFDUQEEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9NO/c16-14-11-8-4-5-9-12(11)15-13(14)10-6-2-1-3-7-10/h1-9H
• SMILES： C1(C2C(=O)C3C(=CC=CC=3)N=2)C=CC=CC=1

Computed Properties

• Exact Mass: 207.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 207.068414
• Heavy Atom Count: 16
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 29.4

Experimental Properties

• LogP: 2.43930
• PSA: 29.43000
• Refractive Index: 1.646
• Boiling Point: 376.9°C at 760 mmHg
• Flash Point: 155.5°C
• Density: 1.18